Cas no 1344616-98-3 (2-(3S)-3-aminobutyl-4-nitrophenol)

• Product Name: 2-(3S)-3-aminobutyl-4-nitrophenol
• CAS No: 1344616-98-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6016723
• PubChem ID: 165845427
• Update Time: 2025-05-21

2-(3S)-3-aminobutyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-aminobutyl-4-nitrophenol
• 2-[(3S)-3-aminobutyl]-4-nitrophenol
• 1344616-98-3
• EN300-1843008

• Inchi： 1S/C10H14N2O3/c1-7(11)2-3-8-6-9(12(14)15)4-5-10(8)13/h4-7,13H,2-3,11H2,1H3/t7-/m0/s1
• InChI Key： NQCAEFNGCGZMOQ-ZETCQYMHSA-N
• SMILES： OC1C=CC(=CC=1CC[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(3S)-3-aminobutyl-4-nitrophenol

2-(3S)-3-Aminobutyl-4-Nitrophenol (CAS No. 1344616-98-3)

2-(3S)-3-Aminobutyl-4-Nitrophenol, also known by its CAS registry number CAS No. 1344616-98-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aminoalkyl group with a nitrophenol moiety. The stereochemistry at the (S)-configuration of the butyl group adds another layer of complexity and specificity to its properties, making it a valuable subject for both academic and industrial research.

The chemical structure of 2-(3S)-3-Aminobutyl-4-Nitrophenol consists of a phenol ring substituted with a nitro group at the para position and an (S)-aminobutyl group at the ortho position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and biological activity. Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and materials science.

From a synthetic perspective, the preparation of 2-(3S)-3-Aminobutyl-4-Nitrophenol involves a series of well-defined organic reactions. The synthesis typically begins with the nitration of phenol derivatives to introduce the nitro group at the desired position. Subsequent steps involve alkylation or coupling reactions to attach the (S)-aminobutyl group, ensuring the correct stereochemistry is maintained throughout the process. Advanced techniques such as asymmetric synthesis have been employed to achieve high enantiomeric excess, which is crucial for applications in chiral chemistry.

The physical properties of 2-(3S)-3-Aminobutyl-4-Nitrophenol have been extensively studied, revealing insights into its solubility, melting point, and spectroscopic characteristics. For instance, its UV-vis spectrum exhibits strong absorption bands due to the conjugated nitrophenol system, while its NMR spectra provide detailed information about the stereochemical arrangement of the aminoalkyl group. These properties make it a useful model compound for studying intermolecular interactions and supramolecular chemistry.

In terms of biological activity, 2-(3S)-3-Aminobutyl-4-Nitrophenol has shown promise in several assays targeting enzyme inhibition and receptor binding. Recent research has focused on its potential as a lead compound for developing new drugs against neurodegenerative diseases and cancer. The aminoalkyl group is believed to play a critical role in modulating these activities by providing hydrogen bonding capabilities and enhancing membrane permeability.

The application of computational chemistry tools has further enhanced our understanding of 2-(3S)-3-Aminobutyl-4-Nitrophenol. Molecular docking studies have revealed how this compound interacts with target proteins at the atomic level, providing valuable insights for rational drug design. Additionally, density functional theory (DFT) calculations have been used to investigate its electronic structure and reactivity, contributing to the development of more efficient synthetic routes.

In conclusion, 2-(3S)-3-Aminobutyl-4-Nitrophenol (CAS No. 1344616-98-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both fundamental and applied sciences.